4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine

• IUPAC Name: (3-chlorophenyl)-[4-(6-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22ClN5O2/c20-16-3-1-2-15(12-16)19(26)25-6-4-23(5-7-25)17-13-18(22-14-21-17)24-8-10-27-11-9-24/h1-3,12-14H,4-11H2
• InChI Key: GIGABWGKQQLOBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NC=N2)N3CCOCC3)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H22ClN5O2
• Molecular Weight: 387.9 g/mol

Description

4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the morpholine class of drugs and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in cell proliferation and survival, leading to the inhibition of tumor growth. It has also been shown to inhibit the production of inflammatory cytokines, suggesting that it may have anti-inflammatory effects.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, this compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce angiogenesis (the formation of new blood vessels). It has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine in lab experiments is its specificity for certain enzymes and pathways involved in tumor growth and inflammation. This makes it a valuable tool for studying these processes in vitro and in vivo. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research on 4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine. One area of interest is the development of more potent analogs with improved selectivity and reduced toxicity. Another area of research is the investigation of the efficacy of this compound in combination with other chemotherapeutic agents or immunotherapies. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications in other diseases beyond cancer and inflammation.

Synthesis Methods

The synthesis of 4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine involves a series of chemical reactions. The starting material is 4-chloro-3-nitrobenzoic acid, which is reduced to 4-chloro-3-aminobenzoic acid. This intermediate is then reacted with 1-(2-chloroethyl)-4-(3-nitrophenyl)piperazine to form 4-(3-nitrophenyl)-1-{2-[4-(3-nitrophenyl)piperazin-1-yl]ethyl}piperazine. This compound is then reacted with 4-chloro-6-(2-morpholinoethoxy)pyrimidine to obtain this compound.

Scientific Research Applications

The potential therapeutic applications of 4-{6-[4-(3-chlorobenzoyl)-1-piperazinyl]-4-pyrimidinyl}morpholine have been extensively studied in scientific research. This compound has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. It has also been investigated for its potential as an anti-inflammatory agent and has shown promising results in animal models of inflammatory diseases such as rheumatoid arthritis.